N-[(3-methoxyphenyl)methyl]-6-oxo-5,11-dihydrobenzo[b][1,4]benzodiazepine-3-carboxamide

• IUPAC Name: N-[(3-methoxyphenyl)methyl]-6-oxo-5,11-dihydrobenzo[b][1,4]benzodiazepine-3-carboxamide
• InChI: InChI=1S/C22H19N3O3/c1-28-16-6-4-5-14(11-16)13-23-21(26)15-9-10-19-20(12-15)25-22(27)17-7-2-3-8-18(17)24-19/h2-12,24H,13H2,1H3,(H,23,26)(H,25,27)
• InChI Key: DEPGIJJSARXEFF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)C2=CC3=C(C=C2)NC4=CC=CC=C4C(=O)N3
• Molecular Formula: C22H19N3O3
• Molecular Weight: 373.4 g/mol

Description

N-[(3-methoxyphenyl)methyl]-6-oxo-5,11-dihydrobenzo[b][1,4]benzodiazepine-3-carboxamide is a useful research compound. Its molecular formula is C22H19N3O3 and its molecular weight is 373.412. The purity is usually 95%.
BenchChem offers high-quality N-[(3-methoxyphenyl)methyl]-6-oxo-5,11-dihydrobenzo[b][1,4]benzodiazepine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[(3-methoxyphenyl)methyl]-6-oxo-5,11-dihydrobenzo[b][1,4]benzodiazepine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Compound Synthesis:

• Research led by Deady and Devine (2006) focused on synthesizing novel heterocyclic systems, including compounds related to N-[(3-methoxyphenyl)methyl]-6-oxo-5,11-dihydrobenzo[b][1,4]benzodiazepine-3-carboxamide. They explored the reactivity of these compounds, contributing to the development of new chemical structures in organic chemistry (Deady & Devine, 2006).

Antimicrobial Activity

2. A study by Kumar et al. (2013) synthesized a series of 2,3-dihydrobenzo[b][1,4]thiazepines, structurally similar to the compound , and evaluated their antibacterial and antifungal activities. This research expands the potential applications of these compounds in developing new antimicrobial agents (Kumar et al., 2013).

• Raval, Naik, and Desai (2012) explored microwave-assisted synthesis of related compounds, emphasizing their considerable antimicrobial activities against various bacterial strains (Raval, Naik, & Desai, 2012).

Serotonin Receptor Antagonists

4. Kuroita, Sakamori, and Kawakita (1996) synthesized a series of compounds, including derivatives of 3,4-dihydro-2H-1,4-benzoxazine-8-carboxamides, and evaluated them for their binding affinity to serotonin-3 (5-HT3) receptors. This demonstrates potential applications in neuropharmacology (Kuroita, Sakamori, & Kawakita, 1996).

Cytotoxic Activity

5. Deady et al. (2005) investigated carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones for their cytotoxicity against certain cancer cell lines. This research contributes to the understanding of the potential use of these compounds in cancer therapy (Deady et al., 2005).

Mechanism of Action

Target of Action

Benzodiazepines primarily target the gamma-aminobutyric acid (GABA) receptors in the central nervous system .

Mode of Action

Benzodiazepines enhance the effect of the neurotransmitter GABA, leading to sedative, hypnotic (sleep-inducing), anxiolytic (anti-anxiety), anticonvulsant, and muscle relaxant properties .

Biochemical Pathways

By enhancing GABAergic inhibition through GABA_A receptors, benzodiazepines increase the flow of chloride ions into the neuron which leads to a hyperpolarized cell membrane that prevents further cell excitation .

Pharmacokinetics

Benzodiazepines are well absorbed orally and are extensively metabolized by the liver. The metabolites are excreted primarily in the urine .

Result of Action

The enhancement of the GABAergic system results in the sedative and anxiolytic effects of benzodiazepines .

Action Environment

The action, efficacy, and stability of benzodiazepines can be influenced by various factors, including the individual’s age, liver function, and concurrent medications .